Cas no 1334509-86-2 (Fmoc-Trp(Me)-OH)

Fmoc Trp (me) -oh is a compound synthesized by (Fmoc onsu and 1-methyl-ltryptophan), which can be used in the synthesis of proteins or peptides
Fmoc-Trp(Me)-OH structure
Fmoc-Trp(Me)-OH structure
Fmoc-Trp(Me)-OH
1334509-86-2
CH3O2PFm
335.00712
MFCD02684512
1011283
53832785

Fmoc-Trp(Me)-OH Properties

Names and Identifiers

    • Fmoc-Trp(Me)-OH
    • Fmoc-Trp(1-Me)-OH
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-1-methyl-L-tryptophan
    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-methyl-1H-indol-3-yl)propanoic acid
    • MFCD02684512
    • GDPXIUSEXJJUGT-DEOSSOPVSA-N
    • InChI=1S/C27H24N2O4/c1-29-15-17(18-8-6-7-13-25(18)29)14-24(26(30)31)28-27(32)33-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,15,23-24H,14,16H2,1H3,(H,28,32)(H,30,31)/t24-/m0/s1
    • CN1C=C(C2=CC=CC=C21)C[C@H](NC(OCC3C4=CC=CC=C4C5=CC=CC=C53)=O)C(O)=O

Computed Properties

  • 440.173607g/mol
  • 0
  • 4.7
  • 2
  • 4
  • 7
  • 440.173607g/mol
  • 440.173607g/mol
  • 80.6Ų
  • 33
  • 692
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1

Experimental Properties

  • 80.56
  • Insuluble (1.1E-3 g/L) (25 ºC),
  • White to Yellow Solid
  • 1.30±0.1 g/cm3 (20 ºC 760 Torr),

Fmoc-Trp(Me)-OH Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P009ZIN-100mg
(S)-2-(((9H-fluoren-9-yl)Methoxy)carbonylaMino)-3-(1-Methyl-1H-indol-3-yl)propanoic acid
1334509-86-2 98%
100mg
$9.00
A2B Chem LLC
AE65135-100mg
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-methyl-1H-indol-3-yl)propanoic acid
1334509-86-2 98%
100mg
$9.00 2024-04-20
Aaron
AR009ZQZ-100mg
(S)-2-(((9H-fluoren-9-yl)Methoxy)carbonylaMino)-3-(1-Methyl-1H-indol-3-yl)propanoic acid
1334509-86-2 98%
100mg
$6.00
abcr
AB305662-1 g
(S)-2-(((9H-Fluoren-9-yl)methoxy)carbonylamino)-3-(1-methyl-1H-indol-3-yl)propanoic acid, 97%; .
1334509-86-2 97%
1 g
€196.60 2023-07-19
Advanced ChemBlocks
P41639-250MG
N-Fmoc-1-methyl-L-tryptophan
1334509-86-2 95%
250MG
$130 2023-04-13
Ambeed
A136921-100mg
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-methyl-1H-indol-3-yl)propanoic acid
1334509-86-2 98%
100mg
$11.0
AstaTech
11075-0.25/G
(S)-2-(((9H-FLUOREN-9-YL)METHOXY)CARBONYLAMINO)-3-(1-METHYL-1H-INDOL-3-YL)PROPANOIC ACID
1334509-86-2 97%
0.25/G
$123 2022-06-02
Chemenu
CM268010-5g
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-methyl-1H-indol-3-yl)propanoic acid
1334509-86-2 95%
5g
$758
Enamine
EN300-1556739-0.05g
(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-indol-3-yl)propanoic acid
1334509-86-2 95%
0.05g
$61.0 2023-07-10
eNovation Chemicals LLC
Y1048001-1g
(S)-2-(((9H-fluoren-9-yl)Methoxy)carbonylaMino)-3-(1-Methyl-1H-indol-3-yl)propanoic acid
1334509-86-2 98%
1g
$285 2022-04-14

Fmoc-Trp(Me)-OH Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1334509-86-2)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1334509-86-2)
TANG SI LEI
15026964105
2881489226@qq.com

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